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Compound of Interest

Compound Name: Octatriacontane

Cat. No.: B166382

Essential Safety and Logistical Information for the Disposal of Octatriacontane

Octatriacontane, a long-chain alkane, is a common component in various research and
development applications. While some safety data sheets (SDS) indicate that it is not classified
as a hazardous waste, proper disposal is crucial to ensure laboratory safety and environmental
protection.[1] Disposal procedures should always align with local, state, and federal
regulations.[2] This guide provides a comprehensive overview of the recommended disposal
procedures for octatriacontane, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including gloves and safety glasses. Avoid creating dust when handling solid
octatriacontane.[3] In case of a spill, do not touch the material without suitable protection. The
spill area should be cleaned with soap and water and well-ventilated.[2] All waste materials
from the cleanup should be placed in a sealed plastic bag for disposal.[2]

Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of octatriacontane is through
incineration by a licensed chemical disposal service.[2][3]

» Waste Collection and Storage:
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o Collect waste octatriacontane in a clearly labeled, sealed container.

o Store the container in a designated waste accumulation area, away from incompatible
materials.

o Ensure the storage area is cool, dry, and well-ventilated.[1]

» Disposal via Incineration:

o One recommended method is to dissolve or mix the octatriacontane with a combustible
solvent.[2]

o This mixture should then be burned in a chemical incinerator equipped with an afterburner
and scrubber.[2]

o This process must be carried out in strict accordance with all applicable regulations.[2]

o Alternatively, the material can be sent to a licensed chemical destruction plant for
controlled incineration.[3]

 Alternative Disposal Considerations:
o Some sources suggest that octatriacontane is not classified as hazardous waste.[1]

o In such cases, and only if permitted by local regulations, small quantities might be
disposed of in a landfill.[1]

o However, discharging octatriacontane into sewers should be avoided.[1]

o lItis critical to contact your local or state environmental agency to confirm specific rules
before considering any disposal method other than incineration.[2]

Quantitative Data Summary

For clarity, the following table summarizes the key physical and safety data for
octatriacontane relevant to its handling and disposal.
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Property Value Source
CAS Number 7194-85-6 [2]
Molecular Formula C38H78 [2]
Molecular Weight 535.03 g/mol

Appearance White solid/flakes [4]
Melting Point 77-79 °C

Solubility Insoluble in water [4]

o Not classified as hazardous
Hazard Classification ] [1]
under some regulations

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
octatriacontane.

Click to download full resolution via product page

Octatriacontane Disposal Decision Flowchart
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Disclaimer: This information is intended as a guide and does not replace the need to adhere to
institutional protocols and local, state, and federal regulations. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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